2,2,2-Trifluoroacetic acid;1,1,1-trifluoro-N-methylpropan-2-amine

• IUPAC Name: 2,2,2-trifluoroacetic acid;1,1,1-trifluoro-N-methylpropan-2-amine
• InChI: InChI=1S/C4H8F3N.C2HF3O2/c1-3(8-2)4(5,6)7;3-2(4,5)1(6)7/h3,8H,1-2H3;(H,6,7)
• InChI Key: RVHZQJFZRZJJNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(F)(F)F)NC.C(=O)(C(F)(F)F)O
• Molecular Formula: C6H9F6NO2
• Molecular Weight: 241.13 g/mol
• CAS No.: 2173996-71-7

Description

2,2,2-Trifluoroacetic acid;1,1,1-trifluoro-N-methylpropan-2-amine is a useful research compound. Its molecular formula is C6H9F6NO2 and its molecular weight is 241.133. The purity is usually 95%.
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Scientific Research Applications

Dual Sensor for Aromatic Amine and Acid Vapor

2,2,2-Trifluoroacetic acid is utilized in the synthesis of materials with aggregation-induced emission properties. These materials, such as cyano-substituted vinylacridine derivatives, can form gels that exhibit fluorescence enhancement upon gelation. This property allows for the development of uniform fibrous films that serve as effective dual sensors for detecting aromatic amine and volatile acid vapors, with trifluoroacetic acid playing a critical role due to its low HOMO energy level and the presence of the acridine moiety as an acid-binding site (Xue et al., 2017).

Catalyst-Free Trifluoroethylation Reaction of Amines

Trifluoroacetic acid serves as an inexpensive and stable source of fluorine in the practical, catalyst-free, reductive trifluoroethylation of amines. This method exhibits remarkable functional group tolerance and provides access to a wide range of medicinally relevant fluorinated amines, highlighting the versatility and importance of trifluoroacetic acid in medicinal chemistry (Andrews et al., 2017).

Synthesis of Amino Acid Derived Benzodiazepines

Trifluoroacetic acid catalyzed condensation and intramolecular cyclization provide an efficient synthesis route for amino acid-derived 2,3-dihydro-1H-1,5-benzodiazepines. This strategy enables the creation of a library of benzodiazepines for exploration of potential pharmaceutical or biological activities, demonstrating trifluoroacetic acid's utility as a catalyst in the synthesis of complex molecules (Bera et al., 2014).

Alleviating Sensitivity Loss in LC-MS Analysis

Trifluoroacetic acid is known to suppress electrospray ionization (ESI) signals of analytes in LC-MS analysis due to its strong ion-pairing ability. Research has developed methods to minimize this negative effect, such as the direct addition of acetic or propionic acid to mobile phases containing trifluoroacetic acid. This approach enhances signal strength for basic compounds, maintaining chromatography integrity and improving the reliability of analytical results (Shou & Naidong, 2005).